Cas no 1519488-92-6 (5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1519488-92-6
• MF: C₈H₄N₂O₅S
• MW: 240.192760467529
• CID: 6428767
• PubChem ID: 69027907
• Update Time: 2025-06-11

5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1819275
• 1519488-92-6
• SCHEMBL4395805

• Inchi： 1S/C8H4N2O5S/c11-8(12)4-3-5(15-9-4)6-1-2-7(16-6)10(13)14/h1-3H,(H,11,12)
• InChI Key： BEUHWUMFUHDCQF-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC(C(=O)O)=NO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.98409241g/mol
• Monoisotopic Mass: 239.98409241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 137Ų

Additional information on 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid

Research Brief on 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1519488-92-6)

5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1519488-92-6) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique nitrothiophene and oxazole moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid to enhance its bioavailability and therapeutic efficacy. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The study also explored the compound's structure-activity relationship (SAR), revealing that the nitro group on the thiophene ring plays a critical role in its biological activity.

In terms of biological activity, 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid has demonstrated potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). A preclinical study conducted in 2022 reported that the compound significantly reduced inflammation in murine models of rheumatoid arthritis, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its antimicrobial properties have been investigated against multidrug-resistant bacterial strains, with promising results in inhibiting biofilm formation.

The anticancer potential of this compound has also been a focal point of recent research. In vitro studies have shown that 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid induces apoptosis in several cancer cell lines, including breast and colon cancer, by modulating the PI3K/AKT/mTOR signaling pathway. These findings were further supported by a 2023 study in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's ability to synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing side effects.

Despite these advancements, challenges remain in the clinical translation of 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is exploring nanoparticle-based delivery systems to improve the compound's solubility and targeted delivery, as reported in a recent 2024 preprint on bioRxiv.

In conclusion, 5-(5-nitrothiophen-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1519488-92-6) represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing and future research. Continued efforts in optimizing its synthesis, understanding its mechanisms, and addressing clinical challenges will be crucial for its potential application in medicine.